Cas no 2241107-60-6 (4-{4-(2S)-2,3-dihydroxypropylpiperazin-1-yl}benzoic acid)

• Product Name: 4-{4-(2S)-2,3-dihydroxypropylpiperazin-1-yl}benzoic acid
• CAS No: 2241107-60-6
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6051175
• PubChem ID: 138039616
• Update Time: 2025-11-06

4-{4-(2S)-2,3-dihydroxypropylpiperazin-1-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-[(2S)-2,3-dihydroxypropyl]piperazin-1-yl}benzoic acid
• Benzoic acid, 4-[4-[(2S)-2,3-dihydroxypropyl]-1-piperazinyl]-
• 4-{4-(2S)-2,3-dihydroxypropylpiperazin-1-yl}benzoic acid
• (S)-4-(4-(2,3-Dihydroxypropyl)piperazin-1-yl)benzoic acid
• EN300-1721351
• 2241107-60-6
• starbld0015168
• 4-[4-[(2S)-2,3-dihydroxypropyl]piperazin-1-yl]benzoic acid

• Inchi： 1S/C14H20N2O4/c17-10-13(18)9-15-5-7-16(8-6-15)12-3-1-11(2-4-12)14(19)20/h1-4,13,17-18H,5-10H2,(H,19,20)/t13-/m0/s1
• InChI Key： ZRQKHLBKWYJSMW-ZDUSSCGKSA-N
• SMILES： C(O)(=O)C1=CC=C(N2CCN(C[C@H](O)CO)CC2)C=C1

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 530.8±50.0 °C(Predicted)
• pka: 5.02±0.10(Predicted)

Additional information on 4-{4-(2S)-2,3-dihydroxypropylpiperazin-1-yl}benzoic acid

4-{4-(2S)-2,3-Dihydroxypropylpiperazin-1-yl}benzoic Acid: A Comprehensive Overview

The compound CAS No. 2241107-60-6, also known as 4-{4-(2S)-2,3-dihydroxypropylpiperazin-1-yl}benzoic acid, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoic acids, which are widely studied due to their diverse applications in drug discovery and material science. The molecule's structure is characterized by a benzoic acid moiety attached to a piperazine ring, which itself is substituted with a dihydroxypropyl group. This unique combination of functional groups makes it an interesting subject for both synthetic and analytical studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. Researchers have employed both traditional and modern techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to construct the molecule's intricate framework. These methods not only enhance the yield and purity of the product but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The biological activity of 4-{4-(2S)-2,3-dihydroxypropylpiperazin-1-yl}benzoic acid has been a focal point of recent studies. Preclinical data suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders. Moreover, its ability to modulate key cellular pathways has been highlighted in several in vitro studies, underscoring its potential as a lead compound in drug development.

In terms of chemical properties, the compound demonstrates remarkable stability under physiological conditions, which is a critical attribute for any drug candidate. Its solubility profile has also been optimized through various structural modifications, enhancing its bioavailability and pharmacokinetic properties. These attributes make it an attractive option for formulation into various drug delivery systems, including nanoparticles and liposomal formulations.

The application of computational chemistry tools has further enriched our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its potential to bind to several therapeutic targets with high affinity, providing valuable insights into its mechanism of action. Additionally, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments.

Looking ahead, the integration of artificial intelligence (AI) and machine learning (ML) techniques into drug discovery pipelines presents exciting opportunities for further exploring the therapeutic potential of CAS No. 2241107-60-6. These technologies can facilitate the identification of novel targets and optimize the compound's pharmacodynamic properties, accelerating its progression from the laboratory to clinical trials.

In conclusion, 4-{4-(2S)-2,3-dihydroxypropylpiperazin-1-yl}benzoic acid represents a compelling example of how modern chemical research can unlock the potential of complex molecules for advancing human health. With ongoing advancements in synthetic methods, biological testing, and computational modeling, this compound holds immense promise for contributing to the development of innovative therapeutic agents in the foreseeable future.